Cas no 2101238-70-2 ((1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid)

• Product Name: (1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid
• CAS No: 2101238-70-2
• MF: C₁₅H₁₉NO₆S
• MW: 341.379463434219
• MDL: MFCD31630755
• CID: 4637159
• PubChem ID: 129205167
• Update Time: 2025-10-30

(1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(tert-butoxycarbonyl)-5-(methylsulfonyl)isoindoline-1-carboxylic acid
• AT10685
• (1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid
• DS-018910
• CS-15702
• CS-0034542
• (1R)-2-[(2-methylpropan-2-yl)oxycarbonyl]-5-methylsulfonyl-1,3-dihydroisoindole-1-carboxylic acid
• SCHEMBL18939839
• 2101238-70-2
• AKOS037651016

• MDL： MFCD31630755
• Inchi： 1S/C15H19NO6S/c1-15(2,3)22-14(19)16-8-9-7-10(23(4,20)21)5-6-11(9)12(16)13(17)18/h5-7,12H,8H2,1-4H3,(H,17,18)/t12-/m1/s1
• InChI Key： UEXJCBSEXADJCE-GFCCVEGCSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)CN(C(=O)OC(C)(C)C)[C@H]2C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 341.09330850g/mol
• Monoisotopic Mass: 341.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on (1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid

(1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid (CAS No. 2101238-70-2): A Comprehensive Overview

(1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid (CAS No. 2101238-70-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent advancements in the study of this compound.

The chemical structure of (1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid is particularly noteworthy. It consists of an isoindoline core, which is a bicyclic heterocyclic system derived from the fusion of a benzene ring and a pyrrole ring. The presence of a tert-butoxycarbonyl (Boc) group at the 2-position and a methylsulfonyl group at the 5-position imparts specific chemical and biological properties to the molecule. The Boc group serves as a protecting group for the amino functionality, while the methylsulfonyl group contributes to the overall polarity and reactivity of the compound.

The synthesis of (1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid involves several well-defined steps. One common approach begins with the formation of the isoindoline core through a Diels-Alder reaction between an appropriate diene and dienophile. Subsequent functionalization steps, including the introduction of the Boc and methylsulfonyl groups, are typically achieved through selective chemical transformations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of biological activities, (1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid has shown promising results in various preclinical studies. One area of significant interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The mechanism of action involves binding to specific active sites on these enzymes, thereby modulating their activity.

Furthermore, (1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are critical mediators of inflammation. These findings suggest that this compound may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Recent research has also explored the pharmacokinetic properties of (1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing effective drug candidates. The compound's high solubility and stability contribute to its suitability for various dosage forms, including oral administration.

In addition to its direct therapeutic applications, (1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid has been used as a building block in combinatorial chemistry approaches to generate libraries of structurally diverse compounds. These libraries can be screened for a wide range of biological activities, potentially leading to the discovery of novel lead compounds for drug development.

The safety profile of (1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, (1R)-2-tert-butoxycarbonyl-5-methylsulfonyl-isoindoline-1-carboxylic acid (CAS No. 2101238-70-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the field.